N-(4-cyanophenyl)-4-(4-methoxypiperidin-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-cyanophenyl)-4-(4-methoxypiperidin-1-yl)benzamide, also known as JNJ-42165279, is a novel small molecule inhibitor of the dopamine D2 receptor. It was developed by Janssen Pharmaceuticals and has been extensively studied for its potential use in the treatment of various neurological disorders.
Scientific Research Applications
Amidine Protection for Solution Phase Library Synthesis
The protection of amidines, such as N-(4-cyanophenyl)-4-(4-methoxypiperidin-1-yl)benzamide, is crucial in the synthesis of complex organic molecules. A study by Bailey et al. (1999) highlighted the use of 4-methoxybenzyl-4-nitrophenylcarbonate for N-protection of amidinonaphthol. This method offers a mild deprotection condition, making it suitable for multiparallel solution phase synthesis of substituted benzamides, indicating its importance in synthetic organic chemistry and drug discovery processes (Bailey et al., 1999).
Radioiodinated Derivatives for Melanoma Imaging
Eisenhut et al. (2000) explored radioiodinated N-(dialkylaminoalkyl)benzamides for their uptake in melanoma metastases, aiming for improved diagnostic imaging. This research demonstrated the potential of such compounds in enhancing melanoma imaging via SPECT and planar scintigraphy, highlighting the role of structural modifications in optimizing tissue selectivity and uptake (Eisenhut et al., 2000).
Nonaqueous Capillary Electrophoresis of Related Substances
Ye et al. (2012) developed a nonaqueous capillary electrophoretic method for separating imatinib mesylate and its related substances, including this compound derivatives. This method is crucial for the quality control of pharmaceutical compounds, ensuring the purity and efficacy of medications (Ye et al., 2012).
Dopamine Receptor Ligands
Leopoldo et al. (2002) investigated the structure-affinity relationships of N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides, revealing their potent and selective affinity towards dopamine D(3) receptors. This study underscores the therapeutic potential of benzamide derivatives in treating neurological disorders (Leopoldo et al., 2002).
Antioxidant Activity and Colorimetric Sensing
Research on N-(cyano(naphthalen-1-yl)methyl)benzamides, such as the derivatives of this compound, has shown promising results in the fields of antioxidant activity and colorimetric sensing. Younes et al. (2020) demonstrated that these compounds could act as colorimetric sensors for fluoride ions, indicating their potential in environmental monitoring and analytical chemistry (Younes et al., 2020).
properties
IUPAC Name |
N-(4-cyanophenyl)-4-(4-methoxypiperidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-25-19-10-12-23(13-11-19)18-8-4-16(5-9-18)20(24)22-17-6-2-15(14-21)3-7-17/h2-9,19H,10-13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQFRXMQXSCYIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.